Cas no 50634-31-6 (tert-Butyl 3,4,5-Trimethyl-2-pyrrolecarboxylate)

Tert-Butyl 3,4,5-Trimethyl-2-pyrrolecarboxylate is a pyrrole derivative featuring a tert-butyl ester group at the 2-position and methyl substituents at the 3, 4, and 5-positions. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of functionalized pyrroles for pharmaceutical and materials chemistry applications. The tert-butyl ester group enhances stability and facilitates further transformations, such as hydrolysis or coupling reactions. Its well-defined substitution pattern allows for controlled modifications, making it useful in the development of heterocyclic compounds. The product is typically characterized by high purity and consistent performance in synthetic workflows.

tert-Butyl 3,4,5-Trimethyl-2-pyrrolecarboxylate structure

50634-31-6 structure

Product Name:tert-Butyl 3,4,5-Trimethyl-2-pyrrolecarboxylate

CAS No:50634-31-6

MF:C₁₂H₁₉NO₂

MW:209.2847635746

CID:934042

PubChem ID:24857369

Update Time:2025-06-13

tert-Butyl 3,4,5-Trimethyl-2-pyrrolecarboxylate Chemical and Physical Properties

Names and Identifiers

- 3,4,5-trimethyl-1H-Pyrrole-2-carboxylic acid 1,1-dimethylethyl ester
- tert-butyl 3,4,5-trimethyl-1H-pyrrole-2-carboxylate
- tert-Butyl 3,4,5-trimethyl-2-pyrrolecarboxylate
- 288918_ALDRICH
- 3,4,5-Trimethyl-pyrrol-2-carbonsaeure-tert-butylester
- 3,4,5-Trimethyl-pyrrolcarbonsaeure-(2)-t-butylester
- 3,4,5-trimethyl-pyrrole-2-carboxylic acid tert-butyl ester
- AC1LBMLX
- AC1Q2DOT
- AC1Q5XKE
- SureCN6321766
- t-butyl 3,4,5-trimethylpyrrole-2-carboxylate
- AKOS024307479
- tert-Butyl 3,4,5-trimethyl-1H-pyrrole-2-carboxylate #
- JPUCLUDOOSRGFH-UHFFFAOYSA-N
- DB-051807
- 50634-31-6
- DTXSID40342875
- tert-Butyl 3,4,5-trimethyl-2-pyrrolecarboxylate, 97%
- t-butyl-3,4,5-trimethylpyrrolecarboxylate
- SCHEMBL6321766
- DTXCID00293955
- tert-Butyl 3,4,5-Trimethyl-2-pyrrolecarboxylate
- MDL： MFCD00010682
- Inchi： 1S/C12H19NO2/c1-7-8(2)10(13-9(7)3)11(14)15-12(4,5)6/h13H,1-6H3
- InChI Key： JPUCLUDOOSRGFH-UHFFFAOYSA-N
- SMILES： O(C(C1=C(C)C(C)=C(C)N1)=O)C(C)(C)C

Computed Properties

Exact Mass: 209.141578849g/mol
Monoisotopic Mass: 209.141578849g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 8
XLogP3: 3
Topological Polar Surface Area: 42.1Å²

Experimental Properties

Color/Form: solid
Density: 1.025
Melting Point: 139-141 °C (lit.)
Boiling Point: 316.3°C at 760 mmHg
Flash Point: 145.1°C
Refractive Index: 1.507
Solubility: Not available

tert-Butyl 3,4,5-Trimethyl-2-pyrrolecarboxylate Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26-37/39
Hazardous Material Identification：
Risk Phrases：36/37/38
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

tert-Butyl 3,4,5-Trimethyl-2-pyrrolecarboxylate Pricemore >>

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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA01686-1g	3,4,5-trimethyl-1H-Pyrrole-2-carboxylic acid 1,1-dimethylethyl ester	50634-31-6	97%	1g	¥838.0	2024-07-19
TRC	B614260-50mg	tert-Butyl 3,4,5-Trimethyl-2-pyrrolecarboxylate	50634-31-6		50mg	$ 50.00	2022-06-07
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SHENG KE LU SI SHENG WU JI SHU	sc-236978-1g	tert-Butyl 3,4,5-trimethyl-2-pyrrolecarboxylate,	50634-31-6		1g	￥399.00	2023-09-05
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1673840-250mg	Tert-butyl 3,4,5-trimethyl-1H-pyrrole-2-carboxylate	50634-31-6	98%	250mg	￥483.00	2024-05-11
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